2-chloro-N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide

• IUPAC Name: 2-chloro-N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide
• InChI: InChI=1S/C21H13Cl3N2O2/c1-11-5-7-13(16(23)9-11)20(27)25-12-6-8-18-17(10-12)26-21(28-18)14-3-2-4-15(22)19(14)24/h2-10H,1H3,(H,25,27)
• InChI Key: XDXATGHAOJNPGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C(=CC=C4)Cl)Cl)Cl
• Molecular Formula: C21H13Cl3N2O2
• Molecular Weight: 431.7 g/mol

Description

2-chloro-N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. It belongs to the class of benzoxazole derivatives and has been found to exhibit promising biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Mechanism of Action

The mechanism of action of 2-chloro-N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide is not fully understood. However, studies have suggested that the compound may exert its biological effects by inhibiting the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes. These enzymes are involved in the production of pro-inflammatory mediators, such as prostaglandins and leukotrienes. By inhibiting their activity, 2-chloro-N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide may reduce inflammation and pain.
Biochemical and Physiological Effects
2-chloro-N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide has been found to exhibit various biochemical and physiological effects. In animal models, the compound has been shown to reduce inflammation, pain, and fever. It has also been found to inhibit tumor cell growth and induce apoptosis in cancer cells. The compound's effects on the immune system and other physiological processes are still being investigated.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide in lab experiments is its potent biological activity. The compound's anti-inflammatory, analgesic, and antitumor effects make it an attractive candidate for the development of new drugs. However, one of the limitations of using the compound is its relatively low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 2-chloro-N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide. One area of interest is the development of new drugs based on the compound's chemical structure and biological activities. Researchers are also investigating the compound's effects on other physiological processes, such as the immune system and cardiovascular system. Additionally, the compound's potential use as a diagnostic tool for cancer and other diseases is being explored. Further research is needed to fully understand the compound's mechanism of action and potential applications in medicine.
In conclusion, 2-chloro-N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide is a promising compound with potent biological activities. Its unique chemical structure and potential applications in medicine make it an attractive candidate for further research. The compound's synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper.

Synthesis Methods

The synthesis of 2-chloro-N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide involves the reaction of 2-amino-5-chlorobenzophenone with 2,3-dichlorobenzoic acid in the presence of phosphorus oxychloride. The resulting intermediate is then reacted with 4-methylbenzoic acid and ammonium chloride to yield the final product. The synthesis method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

2-chloro-N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-methylbenzamide has been extensively studied for its potential applications in medicinal chemistry. The compound has been found to exhibit potent anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit tumor cell growth and induce apoptosis in cancer cells. The compound's unique chemical structure and biological activities make it an attractive candidate for the development of new drugs for the treatment of various diseases.